Cas no 172748-80-0 ((1S)-1-(3-chlorophenyl)propan-1-ol)

• Product Name: (1S)-1-(3-chlorophenyl)propan-1-ol
• CAS No: 172748-80-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 2857907
• PubChem ID: 11116501
• Update Time: 2025-07-02

(1S)-1-(3-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-chlorophenyl)propanol
• (1S)-1-(3-chlorophenyl)propan-1-ol
• (S)-1-(3-Chlorophenyl)-1-propanol
• (S)-(-)-3-chloro-phenyl-1-propanol
• (S)-(-)-1-(3'-chlorophenyl)propan-1-o
• (S)-(-)-1-(3/'-chlorophenyl)propan-1-o

• Inchi： 1S/C9H11ClO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key： APYGJPRINQKIQF-VIFPVBQESA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](CC)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1S)-1-(3-chlorophenyl)propan-1-ol

Research Brief on (1S)-1-(3-chlorophenyl)propan-1-ol (CAS: 172748-80-0) in Chemical Biology and Pharmaceutical Applications

The compound (1S)-1-(3-chlorophenyl)propan-1-ol (CAS: 172748-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a chiral intermediate in drug synthesis and its unique pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug development.

Recent studies have highlighted the enantioselective synthesis of (1S)-1-(3-chlorophenyl)propan-1-ol using biocatalytic approaches, particularly through the use of engineered ketoreductases. These methods offer high yield and enantiomeric excess (ee > 99%), making them attractive for industrial-scale production. The compound's role as a precursor in the synthesis of various β-blockers and other cardiovascular drugs has been further elucidated, with improved synthetic routes reducing production costs and environmental impact.

Pharmacological investigations have revealed that (1S)-1-(3-chlorophenyl)propan-1-ol exhibits moderate binding affinity to GABA_A receptors, suggesting potential applications in neurological disorders. However, its exact mechanism of action remains under investigation, with recent in vitro studies indicating possible allosteric modulation properties. These findings open new avenues for structure-activity relationship (SAR) studies to optimize its pharmacological profile.

In drug formulation research, the compound's physicochemical properties have been characterized in detail, including its logP value (2.1 ± 0.2) and aqueous solubility (0.8 mg/mL at 25°C). These parameters are crucial for its development as an active pharmaceutical ingredient (API). Recent stability studies under various pH conditions have provided valuable data for formulation scientists working on dosage form development.

The safety profile of (1S)-1-(3-chlorophenyl)propan-1-ol has been assessed through recent toxicological studies. While showing good tolerability in acute toxicity tests (LD₅₀ > 2000 mg/kg in rodents), chronic exposure studies have identified potential hepatotoxicity at high doses, warranting further investigation. These findings are particularly important for regulatory considerations in drug development pipelines.

Emerging applications in medicinal chemistry include the use of (1S)-1-(3-chlorophenyl)propan-1-ol as a building block for novel antiviral compounds. Recent computational docking studies suggest that derivatives of this compound may exhibit activity against SARS-CoV-2 main protease, though experimental validation is ongoing. This represents a promising direction for future research in infectious disease therapeutics.

In conclusion, (1S)-1-(3-chlorophenyl)propan-1-ol (CAS: 172748-80-0) continues to be a compound of significant interest in pharmaceutical research. The latest studies have advanced our understanding of its synthesis, biological activity, and potential therapeutic applications. Future research directions should focus on elucidating its precise molecular targets, optimizing its pharmacological properties, and exploring its utility in novel drug development programs.